(2R)-2,6-diaminohexanoic acid;hydrobromide

• Molecular Formula: C6H15BrN2O2
• Molecular Weight: 227.10 g/mol
• InChI: InChI=1S/C6H14N2O2.BrH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m1./s1
• InChIKey: MEXAGTSTSPYCEP-NUBCRITNSA-N

(2R)-2,6-Diaminohexanoic acid hydrobromide (D-Lysine Hydrobromide) Procurement Baseline

(2R)-2,6-diaminohexanoic acid hydrobromide, also known as D-lysine hydrobromide, is the hydrobromide salt of the D-enantiomer of the essential amino acid lysine. This compound serves as the monomeric building block for the widely utilized research tool, poly-D-lysine hydrobromide [1]. As a chiral molecule, it is a key reference standard for enantiomeric purity assessments and a critical starting material for the synthesis of D-amino acid-containing peptides and polymers . Its primary differentiation arises from its stereochemistry (the D-isomer), which imparts distinct biological stability and recognition profiles compared to the naturally occurring L-lysine [2].

R

Workflow

Chiral reference-standard and D-amino acid building block research

S

Selection Logic

Enantiomer-specific metabolic and polymer precursor studies

M

Model Context

Stereochemical control in antimicrobial peptide engineering

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 87493163, (2R)-2,6-diaminohexanoic acid;hydrobromide. https://pubchem.ncbi.nlm.nih.gov/compound/87493163. Accessed 15 Apr. 2026. View Source
• [2] Kumar, A., Bhashkar, B., Bhavsar, J., et al. Catalytic reduction: Efficient synthesis of chiral key intermediate of besifloxacin hydrochloride. Der Pharma Chemica. 2015, 7(9), 297-300. View Source

Why L-Lysine or Racemic DL-Lysine Cannot Replace (2R)-2,6-Diaminohexanoic acid hydrobromide

Substituting D-lysine hydrobromide with its L-enantiomer or a racemic mixture is not scientifically valid for key applications due to fundamentally different biological interactions and metabolic pathways. Enzymatic systems are highly stereospecific; while L-lysine is a proteinogenic amino acid readily incorporated into mammalian metabolism, D-lysine is not and follows a distinct catabolic route, often being converted into metabolites like L-pipecolic acid [1]. This difference is critical in studies where metabolic interference must be avoided or where D-amino acid-specific resistance to enzymatic degradation is required. For example, in antimicrobial peptide engineering, D-lysine substitution dramatically reduces eukaryotic cell toxicity while largely preserving antimicrobial activity—a property that L-lysine substitutions do not replicate and which defines a new class of therapeutic candidates [2]. The use of a racemic DL-mixture would introduce an uncontrolled variable, confounding results in chiral chromatography, stereospecific synthesis, or any biological assay that depends on enantiomeric purity.

Stereochemistry

D-enantiomer: distinct catabolic route, may support L-pipecolic acid pathway studies

L-lysine: proteinogenic pathway integration may confound metabolic tracing

Peptide Engineering

D-lysine residues: reported selectivity shift may support antimicrobial peptide index improvement

L-lysine residues: assay-response profile may not replicate reduced cytotoxicity

Chiral Purity

D-lysine hydrobromide: enantiomeric purity specification supports reference-standard use

Racemic DL-lysine: uncontrolled enantiomer ratio introduces validation variability

• [1] The metabolism of d- and l-lysine in the intact rat, perfused liver and liver mitochondria. Biochimica et Biophysica Acta (BBA) - General Subjects, 1968, 165(1), 142-144. DOI: 10.1016/0304-4165(68)90195-5. View Source
• [2] Effects of D-Lysine Substitutions on the Activity and Selectivity of Antimicrobial Peptide CM15. Polymers (Basel), 2011, 3(4), 2088–2106. DOI: 10.3390/polym3042088. View Source

Quantitative Differentiation Evidence for (2R)-2,6-Diaminohexanoic acid hydrobromide

Enantiomeric Purity Specification for Chiral Reference Applications

As a reference standard for chiral analysis, D-lysine hydrobromide must meet a high enantiomeric purity threshold. While L-lysine hydrochloride samples can contain up to 2% D-isomer as a chiral impurity [1], procurement-grade D-lysine hydrobromide is characterized by a chiral HPLC purity specification of ≥ 99.5% . This high level of purity ensures minimal interference from the L-enantiomer, which is critical for its use as a calibration standard or a building block in stereospecific syntheses.

Enantiomeric Purity by Chiral HPLC

Cross-study comparable

≥ 99.5% (D-enantiomer)

Vs. L-lysine HCl: up to ~2% D-impurity Purity gap >1.5%

Supports chiral reference-standard workflow and stereospecific synthesis

High-purity specification context; analytical method validation review

Evidence Dimension	Enantiomeric Purity by Chiral HPLC
Target Compound Data	≥ 99.5% (D-enantiomer)
Comparator Or Baseline	L-Lysine hydrochloride (contains up to ~2% D-isomer impurity)
Quantified Difference	Target purity specification is >1.5% higher enantiomeric purity
Conditions	Chiral HPLC analysis

Why This Matters

This ensures the compound's suitability as a high-purity reference standard for analytical method validation and as a precursor for synthesizing chirally pure molecules, where even trace L-lysine contamination is unacceptable.

• [1] Patent CN202411093665.X. A method for accurately determining the content of chiral impurities in lysine hydrochloride by high performance liquid chromatography. 2024. View Source

Metabolic Conversion Rate in Whole-Organism Models

The metabolic fate of D-lysine is distinctly different from that of L-lysine in vivo. In a study using the intact rat, administration of D-lysine led to a significantly different metabolic outcome compared to L-lysine. A direct comparison of a racemic DL-lysine mixture showed that approximately 96% of the L-pipecolic acid metabolite recovered in urine originated from the D-lysine component, with only 4% arising from L-lysine [1]. This demonstrates that D-lysine is the predominant contributor to this specific metabolic pathway, a key consideration for studies investigating lysine metabolism or developing D-amino acid-based tracers.

Metabolite Contribution in Rat Model

Direct head-to-head comparison

~96% of L-pipecolic acid from D-lysine

L-lysine: ~4% contribution 24-fold difference

Reported pathway-specific metabolic conversion context

In vivo urinary metabolite analysis; D-amino acid tracer interpretation review

Evidence Dimension	Contribution to L-pipecolic acid metabolite formation
Target Compound Data	~96% of recovered L-pipecolic acid from D-lysine
Comparator Or Baseline	L-lysine (~4% contribution to L-pipecolic acid)
Quantified Difference	24-fold higher contribution from D-lysine
Conditions	In vivo study in intact rat model; analysis of urinary metabolites after intraperitoneal injection

Why This Matters

This quantifies a key differential metabolic pathway, making D-lysine hydrobromide the essential reagent for studies on D-amino acid metabolism and its downstream effects, distinct from L-lysine metabolism.

• [1] The metabolism of d- and l-lysine in the intact rat, perfused liver and liver mitochondria. Biochimica et Biophysica Acta (BBA) - General Subjects, 1968, 165(1), 142-144. DOI: 10.1016/0304-4165(68)90195-5. View Source

Improved Therapeutic Index in Antimicrobial Peptide Engineering

Incorporation of D-lysine residues into antimicrobial peptides (AMPs) leads to a quantifiable improvement in their therapeutic index. A study on the CM15 peptide demonstrated that while the parent L-lysine-containing peptide had a Minimum Inhibitory Concentration (MIC) of 0.5 μM against S. aureus, the D-lysine substituted analog D3,13 exhibited an MIC of 4 μM, representing a moderate 8-fold decrease in antimicrobial activity [1]. Crucially, this substitution produced a much larger effect on eukaryotic cell toxicity, increasing the macrophage LD50 from 3.8 μM (CM15) to 78 μM (D3,13), a 20.5-fold improvement [1]. This differential effect results in a dramatically improved therapeutic index (LD50/MIC) for the D-lysine analog, increasing from ~7.6 to ~19.5 against S. aureus [1].

AMP Therapeutic Index Shift

Direct head-to-head comparison

LD50 increased 20.5-fold; TI improved ~2.6-fold

D3,13 vs CM15 (L-lysine parent) MIC 0.5→4 μM; LD50 3.8→78 μM

Supports antimicrobial peptide selectivity screening and engineering studies

In vitro S. aureus and macrophage assay context; endpoint review required

Evidence Dimension	Antimicrobial Activity (MIC) and Eukaryotic Cytotoxicity (LD50)
Target Compound Data	MIC = 4 μM; LD50 = 78 μM; Therapeutic Index ≈ 19.5 (Analog D3,13)
Comparator Or Baseline	CM15 (L-lysine parent peptide): MIC = 0.5 μM; LD50 = 3.8 μM; Therapeutic Index ≈ 7.6
Quantified Difference	MIC increased 8-fold (decrease in activity); LD50 increased 20.5-fold (decrease in toxicity); Therapeutic Index improved 2.6-fold
Conditions	In vitro assays against S. aureus 6835p (MIC) and RAW264.7 murine macrophages (LD50 by MTT assay)

Why This Matters

This quantifies the 'selectivity enhancement' property of the D-lysine building block, making it the required starting material for synthesizing AMPs with a superior safety profile, a key differentiator for drug discovery programs.

• [1] Effects of D-Lysine Substitutions on the Activity and Selectivity of Antimicrobial Peptide CM15. Polymers (Basel), 2011, 3(4), 2088–2106. DOI: 10.3390/polym3042088. View Source

Key Application Scenarios for (2R)-2,6-Diaminohexanoic acid hydrobromide

Chiral Purity Reference Standard for Amino Acid Quality Control

D-lysine hydrobromide is the definitive reference standard for developing and validating analytical methods to detect and quantify D-lysine as a chiral impurity in L-lysine hydrochloride products. As patents describe methods requiring a D-lysine hydrochloride standard at a concentration of 40 μg/mL for system suitability, procurement of a high-purity (≥99.5%) D-lysine hydrobromide salt is essential for establishing accurate and reproducible HPLC-based assays for quality control in pharmaceutical and food-grade lysine production [1].

Monomeric Precursor for Poly-D-Lysine Hydrobromide Synthesis

This compound is the essential monomeric precursor for the controlled synthesis of poly-D-lysine hydrobromide, a widely used polymer in cell culture. While poly-D-lysine hydrobromide is often procured directly, research requiring polymers of a specific, custom molecular weight range or with defined end-group modifications necessitates in-house polymerization from the D-lysine hydrobromide monomer. This allows for precise control over the final polymer's properties, which is not possible when purchasing pre-synthesized, polydisperse commercial preparations .

Synthesis of D-Amino Acid-Containing Antimicrobial Peptides (AMPs)

In peptide synthesis, D-lysine hydrobromide is the necessary building block for introducing D-lysine residues into peptide sequences. As demonstrated by the CM15 analog studies, these substitutions are not merely structural modifications but are a key strategy for enhancing the therapeutic index of antimicrobial peptides by dramatically reducing toxicity to mammalian cells (e.g., a 20.5-fold increase in macrophage LD50) while retaining sufficient antimicrobial potency [2]. Procuring the D-lysine monomer enables the rational design and synthesis of next-generation AMPs with improved safety profiles.

Investigating D-Amino Acid Specific Catabolic Pathways

For studies on amino acid metabolism, D-lysine hydrobromide is the indispensable substrate for investigating D-amino acid-specific catabolic pathways. Unlike L-lysine, which is metabolized via the saccharopine pathway, D-lysine is converted through a distinct route involving enzymes like D-lysine aminotransferase and dehydrogenase, as characterized in Pseudomonas putida [3]. Furthermore, in vivo studies confirm D-lysine is the primary source (96%) of the metabolite L-pipecolic acid [4]. Using D-lysine hydrobromide allows researchers to selectively probe these pathways without interference from the more prevalent L-lysine metabolic routes.

Application

Selection Property

Validation Focus

Chiral reference standard for amino acid QC

Enantiomeric purity specification

Chiral HPLC method validation and impurity quantification

Monomeric precursor for poly-D-lysine synthesis

Custom polymer end-group and molecular weight control

In-house polymerization reproducibility review

D-amino acid-containing antimicrobial peptide engineering

Enantiomer-dependent selectivity enhancement

Assay-response context: MIC, cytotoxicity, and therapeutic index endpoints

D-lysine specific catabolic pathway investigation

Metabolic tracer specificity

L-pipecolic acid pathway and D-amino acid aminotransferase model context

• [1] Patent CN202411093665.X. A method for accurately determining the content of chiral impurities in lysine hydrochloride by high performance liquid chromatography. 2024. View Source
• [2] Effects of D-Lysine Substitutions on the Activity and Selectivity of Antimicrobial Peptide CM15. Polymers (Basel), 2011, 3(4), 2088–2106. DOI: 10.3390/polym3042088. View Source
• [3] Revelles, O., et al. Identification of the initial steps in D-lysine catabolism in Pseudomonas putida. J. Bacteriol. 2007, 189(7), 2787-92. DOI: 10.1128/JB.01538-06. View Source
• [4] The metabolism of d- and l-lysine in the intact rat, perfused liver and liver mitochondria. Biochimica et Biophysica Acta (BBA) - General Subjects, 1968, 165(1), 142-144. DOI: 10.1016/0304-4165(68)90195-5. View Source